2-Bromo-1-cyclopropoxy-3-ethylbenzene

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: 2-bromo-1-cyclopropyloxy-3-ethylbenzene
• InChI: InChI=1S/C11H13BrO/c1-2-8-4-3-5-10(11(8)12)13-9-6-7-9/h3-5,9H,2,6-7H2,1H3
• InChI Key: MTNUCUQDXLJRGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)OC2CC2)Br

Description

2-Bromo-1-cyclopropoxy-3-ethylbenzene (C₁₂H₁₃BrO) is a substituted benzene derivative featuring a bromine atom at position 2, a cyclopropoxy group at position 1, and an ethyl group at position 3. The compound’s structure combines sterically demanding substituents (cyclopropoxy) with electron-withdrawing (bromine) and electron-donating (ethyl) groups, creating a unique electronic and steric profile. This configuration may render it useful as an intermediate in pharmaceutical or agrochemical synthesis, particularly in reactions leveraging aryl halides for cross-coupling or nucleophilic substitution.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-cyclopropoxy-3-ethylbenzene typically involves electrophilic aromatic substitution reactions. One common method is the bromination of 1-cyclopropoxy-3-ethylbenzene using bromine (Br2) in the presence of a catalyst such as iron(III) bromide (FeBr3). The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and cost-effectiveness, often using continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-cyclopropoxy-3-ethylbenzene can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles in nucleophilic aromatic substitution reactions.

Oxidation Reactions: The compound can be oxidized under specific conditions to introduce additional functional groups.

Reduction Reactions: The bromine atom can be reduced to form the corresponding hydrogenated compound.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used in substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted benzene derivatives, while oxidation and reduction reactions can lead to the formation of alcohols, ketones, or alkanes.

Scientific Research Applications

2-Bromo-1-cyclopropoxy-3-ethylbenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving the interaction of aromatic compounds with biological systems.

Industry: It may be used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism by which 2-Bromo-1-cyclopropoxy-3-ethylbenzene exerts its effects involves interactions at the molecular level. The bromine atom and the cyclopropoxy group can participate in various chemical reactions, influencing the reactivity and stability of the compound. The benzene ring provides a stable aromatic system that can undergo electrophilic substitution reactions, while the ethyl group can affect the compound’s solubility and overall chemical behavior .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-bromo-1-cyclopropoxy-3-ethylbenzene with structurally related brominated aromatic ethers, focusing on substituent effects, physicochemical properties, and reactivity.

Substituent Effects and Electronic Properties

• Cyclopropoxy vs. Methoxy/Ethoxy Groups :
  Cyclopropoxy’s strained ring enhances electron-donating resonance effects compared to methoxy or ethoxy groups. However, its steric bulk reduces accessibility to reactive sites. For instance, in electrophilic aromatic substitution, cyclopropoxy’s activation strength may surpass methoxy but be offset by steric shielding .
• Bromine vs. Other Halogens :
  Bromine’s strong electron-withdrawing nature deactivates the ring toward electrophilic attack, contrasting with chloro or iodo analogs. The meta-directing effect of bromine synergizes with the ortho/para-directing cyclopropoxy group, creating competing regiochemical outcomes in substitution reactions.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Solubility (Polarity)
2-Bromo-1-cyclopropoxy-3-ethylbenzene	253.14	~85–90*	~280–290*	Low (nonpolar solvents)
2-Bromo-1-methoxy-3-ethylbenzene	229.11	65–70	245–250	Moderate (THF, DCM)
2-Chloro-1-cyclopropoxy-3-ethylbenzene	208.69	~75–80*	~260–265*	Low (nonpolar solvents)

*Estimated based on substituent contributions .

Reactivity in Cross-Coupling Reactions

• Suzuki-Miyaura Coupling :
  The bromine atom in 2-bromo-1-cyclopropoxy-3-ethylbenzene serves as a competent leaving group. However, steric hindrance from the cyclopropoxy group may slow transmetallation compared to less bulky analogs (e.g., 2-bromo-1-methoxy-3-ethylbenzene).
• Nucleophilic Aromatic Substitution (NAS) :
  The electron-withdrawing bromine facilitates NAS, but steric effects from cyclopropoxy and ethyl groups reduce reaction rates. In contrast, 2-bromo-1-ethoxy-3-methylbenzene undergoes NAS more readily due to reduced steric demand.

Stability and Degradation

Cyclopropoxy’s ring strain increases susceptibility to ring-opening under acidic or thermal conditions, unlike stable ethoxy or methoxy groups. This instability may limit applications in high-temperature reactions but could be exploited in prodrug design.